Cas no 1804677-42-6 (4-Amino-6-(difluoromethyl)-3-iodo-2-methylpyridine)

• Product Name: 4-Amino-6-(difluoromethyl)-3-iodo-2-methylpyridine
• CAS No: 1804677-42-6
• MF: C₇H₇F₂IN₂
• MW: 284.045160531998
• CID: 4855586
• Update Time: 2025-06-09

4-Amino-6-(difluoromethyl)-3-iodo-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-6-(difluoromethyl)-3-iodo-2-methylpyridine

• Inchi： 1S/C7H7F2IN2/c1-3-6(10)4(11)2-5(12-3)7(8)9/h2,7H,1H3,(H2,11,12)
• InChI Key： IUFDTQRPGQSTJH-UHFFFAOYSA-N
• SMILES： IC1C(=CC(C(F)F)=NC=1C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• XLogP3: 1.9
• Topological Polar Surface Area: 38.9

Additional information on 4-Amino-6-(difluoromethyl)-3-iodo-2-methylpyridine

Introduction to 4-Amino-6-(difluoromethyl)-3-iodo-2-methylpyridine (CAS No. 1804677-42-6)

4-Amino-6-(difluoromethyl)-3-iodo-2-methylpyridine, identified by its CAS number 1804677-42-6, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and structural versatility. The presence of multiple functional groups, including an amino group, an iodine substituent, and a difluoromethyl moiety, makes this molecule a promising candidate for further exploration in drug discovery and development.

The structural features of 4-Amino-6-(difluoromethyl)-3-iodo-2-methylpyridine contribute to its unique chemical properties and potential applications. The amino group at the 4-position enhances its reactivity, allowing for further functionalization through various chemical transformations. The iodine atom at the 3-position serves as a handle for cross-coupling reactions, which are pivotal in modern synthetic organic chemistry. Additionally, the difluoromethyl group introduces electron-withdrawing effects, influencing the electronic properties of the molecule and potentially modulating its biological activity.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with therapeutic potential. Pyridine derivatives, in particular, have been extensively studied due to their role as key scaffolds in numerous pharmacologically active agents. The compound 4-Amino-6-(difluoromethyl)-3-iodo-2-methylpyridine represents an interesting example of how structural modifications can lead to compounds with enhanced biological efficacy. Its unique combination of substituents positions it as a valuable intermediate in the synthesis of more complex molecules designed to interact with biological targets.

One of the most compelling aspects of 4-Amino-6-(difluoromethyl)-3-iodo-2-methylpyridine is its potential application in the development of small-molecule inhibitors. The pyridine core is a common motif in kinase inhibitors, which are widely used to treat various diseases, including cancer and inflammatory disorders. The presence of the amino group and the iodine substituent allows for facile derivatization into potent inhibitors targeting specific enzymatic pathways. Furthermore, the difluoromethyl group has been shown to improve metabolic stability and binding affinity, making it an attractive feature for drug design.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with greater accuracy. Molecular modeling studies on 4-Amino-6-(difluoromethyl)-3-iodo-2-methylpyridine have suggested that it may exhibit inhibitory effects on certain kinases and other enzymes implicated in disease pathways. These predictions are based on the compound's ability to mimic natural substrates or bind to allosteric sites on target proteins. Such insights are crucial for guiding experimental efforts and optimizing lead compounds for further development.

The synthesis of 4-Amino-6-(difluoromethyl)-3-iodo-2-methylpyridine involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include halogenation reactions to introduce the iodine substituent, protection-deprotection strategies to handle the reactive amino group, and cross-coupling reactions to establish carbon-carbon bonds essential for complex molecule construction. These synthetic routes underscore the importance of well-designed synthetic strategies in achieving high yields and purity necessary for pharmaceutical applications.

As research continues to evolve, so does our understanding of how structural modifications can influence biological activity. The compound 4-Amino-6-(difluoromethyl)-3-iodo-2-methylpyridine exemplifies this principle by demonstrating how careful placement of functional groups can yield molecules with tailored properties. Future studies may explore its potential as a building block for more complex drug candidates or investigate its interactions with biological targets using cutting-edge techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy.

The growing interest in pyridine derivatives is not without precedent; numerous FDA-approved drugs contain pyridine moieties as part of their structure. This precedent bodes well for the future prospects of 4-Amino-6-(difluoromethyl)-3-iodo-2-methylpyridine, particularly if it proves effective in preclinical studies. As drug discovery efforts continue to accelerate, compounds like this one will play an increasingly important role in identifying new therapeutic agents that address unmet medical needs.

In conclusion, 4-Amino-6-(difluoromethyl)-3-iodo-2-methylpyridine (CAS No. 1804677-42-6) is a versatile and promising compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further development into novel therapeutic agents. As our understanding of molecular interactions grows, so too does our ability to harness such compounds for treating human disease. The continued exploration of this class of molecules will undoubtedly contribute valuable insights into drug design and development strategies.